N-(2-(ethylthio)-4-phenylthiazol-5-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-(2-ethylsulfanyl-4-phenyl-1,3-thiazol-5-yl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H20N2O2S2/c1-3-25-20-22-18(15-9-5-4-6-10-15)19(26-20)21-17(23)13-24-16-11-7-8-14(2)12-16/h4-12H,3,13H2,1-2H3,(H,21,23)
• InChI Key: BPUAWAXTBYYGKR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=C(S1)NC(=O)COC2=CC=CC(=C2)C)C3=CC=CC=C3
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol

Description

N-(2-(ethylthio)-4-phenylthiazol-5-yl)-2-(m-tolyloxy)acetamide, also known as EPTA, is a thiazole compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. EPTA has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

N-(2-(ethylthio)-4-phenylthiazol-5-yl)-2-(m-tolyloxy)acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. It has been found to exhibit potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. In pharmacology, this compound has been studied for its potential as an anti-inflammatory agent. It has been found to exhibit significant anti-inflammatory activity in animal models of inflammation. In biochemistry, this compound has been studied for its potential as a protein kinase inhibitor. It has been found to inhibit the activity of protein kinases, which play a crucial role in various cellular processes.

Mechanism of Action

The mechanism of action of N-(2-(ethylthio)-4-phenylthiazol-5-yl)-2-(m-tolyloxy)acetamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of protein kinases. Protein kinases play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting the activity of protein kinases, this compound may induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, this compound may also exert its anti-inflammatory effects by inhibiting the activity of protein kinases involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects in various studies. In vitro studies have shown that this compound inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have shown that this compound exhibits significant anti-inflammatory activity in animal models of inflammation. Additionally, this compound has been found to inhibit the activity of protein kinases, which play a crucial role in various cellular processes.

Advantages and Limitations for Lab Experiments

N-(2-(ethylthio)-4-phenylthiazol-5-yl)-2-(m-tolyloxy)acetamide has several advantages and limitations for lab experiments. One of the advantages of this compound is its potent cytotoxic activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs. Additionally, this compound exhibits significant anti-inflammatory activity, making it a potential candidate for the development of anti-inflammatory drugs. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-(2-(ethylthio)-4-phenylthiazol-5-yl)-2-(m-tolyloxy)acetamide. One of the future directions is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.
In conclusion, this compound is a thiazole compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Further studies are needed to elucidate the potential applications of this compound in various scientific fields and to develop this compound derivatives with improved solubility and bioavailability.